Cas no 51868-61-2 (L-Cysteine,N-acetyl-S-(2-carboxyethyl)-)
51868-61-2 structure
Product Name:L-Cysteine,N-acetyl-S-(2-carboxyethyl)-
CAS No:51868-61-2
MF:C8H13NO5S
MW:235.257521390915
CID:371860
PubChem ID:108073
Update Time:2025-04-19
L-Cysteine,N-acetyl-S-(2-carboxyethyl)- Chemical and Physical Properties
Names and Identifiers
-
- L-Cysteine,N-acetyl-S-(2-carboxyethyl)-
- N-Acetyl-S-(2-carboxyethyl)-L-cysteine Bis(dicyclohexylamine) Salt
- (2R)-2-acetamido-3-(2-carboxyethylsulfanyl)propanoic acid
- S-(2-carboxyethyl)-N-acetylcysteine
- 3-(n-acetyl-l-cystein-s-yl)propanoic acid
- N-Ac-Cec
- L-Cysteine, N-acetyl-S-(2-carboxyethyl)-
- ALANINE, N-ACETYL-3-(2-CARBOXYETHYLTHIO)-
- RFS74C5561
- AKOS030240678
- S-(2-Carboxyethyl)-N-(1-hydroxyethylidene)cysteine
- N-Acetyl-S-(2-carboxyethyl)cysteine
- (R)-2-Acetamido-3-((2-carboxyethyl)thio)propanoic acid
- (2R)-3-[(2-CARBOXYETHYL)SULFANYL]-2-ACETAMIDOPROPANOIC ACID
- DTXSID60966198
- Q27288098
- N-ACETYL-S-(2-CARBOXYETHYL)-L-CYSTEINE
- 2-Cema
- 51868-61-2
- SCHEMBL16097664
- UNII-RFS74C5561
- 2-Carboxyethylmercapturic acid
-
- Inchi: 1S/C8H13NO5S/c1-5(10)9-6(8(13)14)4-15-3-2-7(11)12/h6H,2-4H2,1H3,(H,9,10)(H,11,12)(H,13,14)/t6-/m0/s1
- InChI Key: CLQPFBSYILTXKI-LURJTMIESA-N
- SMILES: S(CCC(=O)O)C[C@@H](C(=O)O)NC(C)=O
Computed Properties
- Exact Mass: 235.05149
- Monoisotopic Mass: 235.051
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 7
- Complexity: 255
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.7
- Topological Polar Surface Area: 129Ų
Experimental Properties
- Density: 1.382
- Boiling Point: 576.4°Cat760mmHg
- Flash Point: 302.4°C
- Refractive Index: 1.545
- PSA: 103.7
L-Cysteine,N-acetyl-S-(2-carboxyethyl)- Related Literature
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Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
51868-61-2 (L-Cysteine,N-acetyl-S-(2-carboxyethyl)-) Related Products
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